Cas no 17733-25-4 (1,2-dichloro-3-(methylthio)Benzene)

1,2-Dichloro-3-(methylthio)benzene is a chlorinated aromatic compound featuring a methylthio substituent, which imparts distinct reactivity and utility in synthetic chemistry. Its molecular structure, combining electron-withdrawing chloro groups and an electron-donating methylthio moiety, makes it a versatile intermediate for the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The compound's stability under various reaction conditions allows for selective functionalization, enabling the development of complex derivatives. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications. The presence of both sulfur and chlorine functionalities offers opportunities for further transformations, such as nucleophilic substitutions or cross-coupling reactions, enhancing its value in fine chemical synthesis.

1,2-dichloro-3-(methylthio)Benzene structure

17733-25-4 structure

Product Name:1,2-dichloro-3-(methylthio)Benzene

CAS No:17733-25-4

MF:C₇H₆Cl₂S

MW:193.093538761139

MDL:MFCD03789169

CID:2103698

PubChem ID:2758224

Update Time:2025-06-09

1,2-dichloro-3-(methylthio)Benzene Chemical and Physical Properties

Names and Identifiers

- 1,2-dichloro-3-(methylthio)Benzene
- 1,2-dichloro-3-methylsulfanylbenzene
- 1,2-Dichloro-3-(methylsulfanyl)benzene
- CS-0193487
- Benzene, 1,2-dichloro-3-(methylthio)-
- YSQBVIAGPLXQJH-UHFFFAOYSA-N
- 17733-25-4
- SCHEMBL1146294
- AKOS006278382
- MFCD03789169
- Sulfide, 2,3-dichlorophenyl methyl
- FS-5280
- dichlorothioanisol
- (2,3-Dichlorophenyl)(methyl)sulfane
- E89705
- DTXSID70938922
- DA-30332
- 2,3-Dichlorothioanisole
- MDL： MFCD03789169
- Inchi： 1S/C7H6Cl2S/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
- InChI Key： YSQBVIAGPLXQJH-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1SC)Cl

Computed Properties

Exact Mass: 191.957
Monoisotopic Mass: 191.957
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 25.3Å²

1,2-dichloro-3-(methylthio)Benzene Pricemore >>

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